![molecular formula C12H14N2O B3043107 N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline CAS No. 733796-14-0](/img/structure/B3043107.png)
N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline
Overview
Description
“N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline” is a chemical compound that contains an oxazole ring, a five-membered heterocyclic moiety . Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities .
Molecular Structure Analysis
Oxazoles is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between . The molecular formula of “N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline” is C13H14N6O .Scientific Research Applications
Synthesis of Imidazoles
“N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline” can be used in the synthesis of imidazoles . Imidazoles are key components to functional molecules that are used in a variety of everyday applications . The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described .
Therapeutic Potential
Imidazole, a derivative of “N-[(dimethyl-1,2-oxazol-4-yl)methyl]aniline”, has a wide range of therapeutic potential . The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Docking and DFT Studies
“N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline” can be used in docking and DFT studies . These studies can provide valuable insights into the interaction between the compound and targeted amino acids .
Biological Activities of Oxazole Derivatives
Oxazole, a derivative of “N-[(dimethyl-1,2-oxazol-4-yl)methyl]aniline”, has a wide range of biological activities . Oxazole containing compounds have been associated with anticancer, antibacterial, anticonvulsant, anti-allergic, anthelmintic, antiviral, antidepressant, analgesic and antioxidant properties .
Drug Discovery
“N-[(dimethyl-1,2-oxazol-4-yl)methyl]aniline” can be used in drug discovery . The compound can act as a pharmacophore in the development of new drugs .
Synthesis of Quinazolinones
“N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline” can be used in the synthesis of quinazolinones . Quinazolinones are a class of compounds that have shown promising biological activities .
Antibacterial Potential
“N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline” can be used in the synthesis of compounds with antibacterial potential . These compounds can be effective against various bacterial strains .
Synthesis of Bioactive Compounds
“N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline” can be used as a building block for synthesizing different heterocyclic and bioactive compounds . These compounds can have various biological activities such as analgesic, anti-inflammatory, and anticancer activity .
Future Directions
The future directions for “N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline” and similar compounds likely involve further exploration of their biological activities and potential applications in medicinal chemistry . Researchers around the globe continue to synthesize various oxazole derivatives and screen them for their various biological activities .
properties
IUPAC Name |
N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O/c1-9-12(10(2)15-14-9)8-13-11-6-4-3-5-7-11/h3-7,13H,8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLGGMHVUVNKJDQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CNC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101256801 |
Source
|
| Record name | 3,5-Dimethyl-N-phenyl-4-isoxazolemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101256801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline | |
CAS RN |
733796-14-0 |
Source
|
| Record name | 3,5-Dimethyl-N-phenyl-4-isoxazolemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=733796-14-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,5-Dimethyl-N-phenyl-4-isoxazolemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101256801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,2S,3S,4S,6R)-5-Oxotricyclo[2.2.1.02,6]heptane-3-carboxylic Acid](/img/structure/B3043028.png)
